Cas no 62353-49-5 (2H-Azepin-2-one, 3-butylhexahydro-1-methyl-)
62353-49-5 structure
Product Name:2H-Azepin-2-one, 3-butylhexahydro-1-methyl-
CAS No:62353-49-5
MF:C11H21NO
MW:183.290543317795
CID:448178
PubChem ID:12348070
Update Time:2025-04-19
2H-Azepin-2-one, 3-butylhexahydro-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Azepin-2-one, 3-butylhexahydro-1-methyl-
- 3-butyl-1-methylazepan-2-one
- 62353-49-5
- DTXSID50493009
-
- Inchi: 1S/C11H21NO/c1-3-4-7-10-8-5-6-9-12(2)11(10)13/h10H,3-9H2,1-2H3
- InChI Key: MTHMSSCZXBUNAF-UHFFFAOYSA-N
- SMILES: O=C1C(CCCC)CCCCN1C
Computed Properties
- Exact Mass: 183.16243
- Monoisotopic Mass: 183.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2H-Azepin-2-one, 3-butylhexahydro-1-methyl- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
62353-49-5 (2H-Azepin-2-one, 3-butylhexahydro-1-methyl-) Related Products
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